Cas no 366808-04-0 (4-ethynylbenzene-1,2-diol)

4-ethynylbenzene-1,2-diol structure
4-ethynylbenzene-1,2-diol structure
Product Name:4-ethynylbenzene-1,2-diol
CAS No:366808-04-0
MF:C8H6O2
MW:134.13204240799
CID:297479
PubChem ID:22603778
Update Time:2025-09-19

4-ethynylbenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediol,4-ethynyl-
    • 4-ethynyl-1,2-Benzenediol
    • 4-ETHYNYL-2-HYDROXY-PHENOL
    • A18695
    • CTK8I4385
    • KB-191351
    • 4-ethynylbenzene-1,2-diol
    • SCHEMBL2338290
    • CS-0498514
    • EN300-1853275
    • FT-0725378
    • AKOS006240228
    • 366808-04-0
    • 3,4-dihydroxyphenylacetylene
    • DTXSID60626826
    • WKSQMKBWJAFJQR-UHFFFAOYSA-N
    • MDL： MFCD08703488
    • Inchi： 1S/C8H6O2/c1-2-6-3-4-7(9)8(10)5-6/h1,3-5,9-10H
    • InChI Key： WKSQMKBWJAFJQR-UHFFFAOYSA-N
    • SMILES： OC1C=C(C#C)C=CC=1O

Computed Properties

  • Exact Mass: 134.03678
  • Monoisotopic Mass: 134.037
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 40.5A^2

Experimental Properties

  • Density: 1.315
  • Boiling Point: 288.807°C at 760 mmHg
  • Flash Point: 145.816°C
  • Refractive Index: 1.643
  • PSA: 40.46

4-ethynylbenzene-1,2-diol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1853275-0.05g
4-ethynylbenzene-1,2-diol
 366808-04-0
0.05g
 $1152.0 2023-09-18
Enamine
EN300-1853275-0.1g
4-ethynylbenzene-1,2-diol
 366808-04-0
0.1g
 $1207.0 2023-09-18
Enamine
EN300-1853275-0.25g
4-ethynylbenzene-1,2-diol
 366808-04-0
0.25g
 $1262.0 2023-09-18
Enamine
EN300-1853275-0.5g
4-ethynylbenzene-1,2-diol
 366808-04-0
0.5g
 $1316.0 2023-09-18
Enamine
EN300-1853275-1.0g
4-ethynylbenzene-1,2-diol
 366808-04-0
1g
 $1371.0 2023-06-03
Enamine
EN300-1853275-2.5g
4-ethynylbenzene-1,2-diol
 366808-04-0
2.5g
 $2688.0 2023-09-18
Enamine
EN300-1853275-5.0g
4-ethynylbenzene-1,2-diol
 366808-04-0
5g
 $3977.0 2023-06-03
Enamine
EN300-1853275-10.0g
4-ethynylbenzene-1,2-diol
 366808-04-0
10g
 $5897.0 2023-06-03
Enamine
EN300-1853275-1g
4-ethynylbenzene-1,2-diol
 366808-04-0
1g
 $1371.0 2023-09-18
Enamine
EN300-1853275-5g
4-ethynylbenzene-1,2-diol
 366808-04-0
5g
 $3977.0 2023-09-18

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